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Compound of Interest

Compound Name: 3-Ethoxypropionic acid

Cat. No.: B072214 Get Quote

An In-depth Guide to the Sourcing, Specification, and Application of 3-Ethoxypropionic Acid
and its Commercially Dominant Ester for Scientific RD

Executive Summary
For researchers, scientists, and drug development professionals, the precise selection of

chemical reagents is paramount to experimental success. This guide provides a detailed

technical overview of 3-Ethoxypropionic acid (CAS No. 4324-38-3), a valuable organic

building block. Critically, this document addresses the significant commercial landscape

disparity between the acid and its far more prevalent ethyl ester, Ethyl 3-ethoxypropionate

(EEP, CAS No. 763-69-9). We will delineate the distinct properties, applications, and supplier

ecosystems for both compounds, enabling researchers to make informed sourcing decisions.

This guide offers field-proven insights into supplier vetting, quality control verification, and safe

handling protocols, ensuring both scientific integrity and operational safety.

The Acid and The Ester: A Critical Distinction for
Researchers
A primary challenge in sourcing 3-Ethoxypropionic acid is its frequent confusion with its ethyl

ester derivative. While structurally related, their commercial availability and application profiles

are vastly different.
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3-Ethoxypropionic Acid (CAS 4324-38-3): This is a carboxylic acid. In the context of drug

development and organic synthesis, it serves as a specialized building block or scaffold,

particularly where a terminal carboxylic acid group is required for subsequent reactions (e.g.,

amide bond formation) and the ethoxy moiety provides desirable solubility or steric

properties.[1][2] Its commercial availability is largely restricted to specialty and research

chemical suppliers in smaller, lab-scale quantities.

Ethyl 3-ethoxypropionate (EEP / EEE) (CAS 763-69-9): This is the ethyl ester of the parent

acid. The vast majority of industrial and commercial suppliers provide this form.[3][4] EEP is

a high-performance, slow-evaporating ether-ester solvent with excellent solvency for a wide

range of polymers.[5][6] Its primary applications are in the coatings, inks, and electronics

industries.[5][7] For a researcher, EEP is typically used as a reaction solvent or a precursor

from which the parent acid can be generated via hydrolysis if needed.[8]

The key takeaway for a scientist is to verify the CAS number meticulously. If the experimental

design requires a free carboxylic acid, direct sourcing of 3-Ethoxypropionic acid is necessary.

If the goal is to use a high-purity, non-reactive solvent, Ethyl 3-ethoxypropionate is the

appropriate and more readily available choice.

Sourcing and Specification of 3-Ethoxypropionic
Acid (CAS 4324-38-3)
Physicochemical Properties
Sourcing begins with a clear understanding of the material's properties. Key data for 3-
Ethoxypropionic acid are summarized below.
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Property Value Source(s)

CAS Number 4324-38-3 [9]

Molecular Formula C5H10O3 [10]

Molecular Weight 118.13 g/mol [10]

Appearance Colorless to pale yellow liquid [9]

Boiling Point ~197-199 °C @ 760 mmHg [9]

Flash Point ~83 °C (182 °F) [9]

Purity (Typical) >97% or >98% (GC) [9]

Applications in Research & Drug Development
While less common than its ester, 3-Ethoxypropionic acid derivatives are significant in drug

discovery. Notably, the 3-aryl-3-ethoxypropanoic acid scaffold has been identified as a potent

agonist for GPR40, a G protein-coupled receptor that is a therapeutic target for type 2 diabetes.

[1][2][11] Researchers have used this scaffold to develop orally bioavailable insulin

secretagogues.[1][2] This application underscores the importance of sourcing the acid directly

when it is intended as a core structural component in medicinal chemistry.

Commercial Availability and Suppliers
The supply chain for 3-Ethoxypropionic acid is characteristic of a research chemical. It is not

typically available in bulk industrial quantities.

Key Suppliers for Research Quantities:

TCI America: Offers the acid with a purity of >98.0% (GC).[9]

Santa Cruz Biotechnology: Provides the compound for research use.[9]

Sigma-Aldrich (Aldrich): Lists the acid for experimental purposes.[9]

Simson Pharma Limited: Can provide the compound via custom synthesis, complete with a

Certificate of Analysis.
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Pharmaffiliates: Lists the acid as a miscellaneous compound and reference standard.[10]

Sourcing Rationale: For drug discovery and early-stage development, partnering with suppliers

like these is critical. They specialize in well-characterized, high-purity reagents and provide

essential documentation like Certificates of Analysis (CoA), which are non-negotiable for

reproducible research.

The Commercial Landscape of Ethyl 3-
ethoxypropionate (EEP) (CAS 763-69-9)
When a high-performance, slow-evaporating, and relatively low-toxicity solvent is required,

EEP is the industry standard.

Major Suppliers and Market Overview
The global market for EEP is substantial, driven by the coatings and electronics industries.[12]

[13] This translates to a robust supply chain with numerous manufacturers and distributors.

Leading Global Manufacturers & Suppliers:

Eastman Chemical Company: A major producer, marketing it as Eastman™ EEP.[6]

Dow Chemical Company: A key player with extensive distribution capabilities.[4]

Other Industrial Suppliers: Companies like Prechem New Materials, Nadi New Material, and

Aoke Chemical are significant producers, particularly in Asia.[4][14]

For laboratory use, EEP is readily available from standard chemical distributors such as Fisher

Scientific (stocking TCI products), Sigma-Aldrich, and VWR.

Grades and Specifications
EEP is available in various grades, and selecting the correct one is crucial for sensitive

applications.
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Grade Typical Purity (GC)
Key Characteristics
& Applications

Representative
Suppliers

Industrial / Technical

Grade
≥99.0%

Suitable for general

coatings, inks, and

industrial cleaning

applications where

minor impurities do

not impact

performance.[4][14]

Eastman, Dow,

various industrial

chemical suppliers.

High Purity / Coating

Grade
≥99.5%

Lower water and acid

content.[15] Ideal for

high-performance

automotive coatings,

electrostatic spraying

(due to high electrical

resistivity), and

applications sensitive

to moisture or acidity.

[15]

Royalchem, Theorem

Chemical.[7][15]

Pharmaceutical /

Electronic Grade
≥99.5% to >99.8%

The highest purity

available, with

stringent limits on

water, acid, and

metallic impurities.[16]

Used as a solvent for

photoresists in

microelectronics

manufacturing and in

specialty chemical

synthesis for

pharmaceutical

intermediates.[7][16]

Specialized chemical

suppliers; may require

specific inquiry.

Causality Behind Grade Selection: Choosing a ≥99.5% purity grade is essential in

pharmaceutical synthesis to avoid side reactions caused by impurities like residual alcohols or
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acidic contaminants. In electronics, high resistivity and low water content are critical to prevent

defects in semiconductor manufacturing.[7]

Procurement and Quality Control Workflow
A systematic approach to sourcing and verifying chemical reagents is essential for scientific

integrity.

Supplier Vetting and Selection Workflow
The process of selecting a reliable supplier involves several key decision points. This workflow

is applicable whether sourcing the specialty acid or the industrial ester.
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Define Requirement
(Compound, CAS #, Grade, Quantity)

Identify Potential Suppliers
(Databases, Literature, Web Search)

Request Documentation
(CoA, SDS, Spec Sheet)

Evaluate Supplier
- ISO Certification?

- Technical Support?
- Lead Time?

Compare Specifications
- Purity Meets Need?

- Impurity Profile Acceptable?

Decision Point:
Supplier Meets Criteria?

Place Trial Order

 Yes 

Reject Supplier
(Return to B)

 No 

Perform Incoming QC

Approve Supplier for Future Orders

Click to download full resolution via product page

Caption: Workflow for Vetting Chemical Suppliers.
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Protocol: Incoming Quality Control (QC) Verification
Trust in a supplier's CoA is important, but independent verification is a hallmark of a self-

validating research system. Upon receiving a new lot of material, perform the following checks.

Objective: To confirm the identity and approximate purity of the received chemical against the

supplier's Certificate of Analysis.

Materials:

Received chemical (3-Ethoxypropionic acid or Ethyl 3-ethoxypropionate)

Appropriate deuterated solvent for NMR (e.g., CDCl₃)

Gas Chromatograph with Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-

MS)

FTIR Spectrometer with ATR accessory

Standard laboratory glassware and safety equipment

Methodology:

Documentation Review:

Confirm the container label matches the purchase order and the CoA.

Verify the CAS number, lot number, and expiry date.

Physical Inspection:

Visually inspect the chemical for expected appearance (e.g., clear, colorless liquid) and for

any signs of contamination or particulate matter.

Identity Confirmation (FTIR Spectroscopy):

Acquire an FTIR spectrum of the sample.
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Compare the resulting spectrum to a reference spectrum (from literature or a previously

validated batch).

For the Acid: Look for the characteristic broad O-H stretch of the carboxylic acid (~2500-

3300 cm⁻¹) and the C=O stretch (~1710 cm⁻¹).

For the Ester: Look for the characteristic C=O stretch of the ester (~1735 cm⁻¹) and the C-

O stretches (~1100-1300 cm⁻¹). The absence of the broad O-H band is a key

differentiator.

Purity Assessment (Gas Chromatography):

Primary Method for EEP: GC-FID is the standard method for assessing the purity of

volatile compounds like Ethyl 3-ethoxypropionate.[17]

Prepare a dilute solution of the sample in a suitable solvent (e.g., acetone, ethyl acetate).

Inject the sample onto a GC system with an appropriate column (e.g., a polar PEG-based

column).

The area percentage of the main peak provides an estimate of purity. The presence of

other peaks indicates impurities, which can be further investigated by GC-MS.[18]

Applicability for the Acid: While less volatile, 3-Ethoxypropionic acid can also be

analyzed by GC, though derivatization may sometimes be required to improve peak shape

and prevent column interactions.

Structural Confirmation (¹H NMR):

Acquire a proton NMR spectrum.

Confirm that the observed chemical shifts, splitting patterns, and integrations match the

known structure of the compound. This is a powerful tool for unambiguous identity

confirmation.

Final Approval:
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If all results are consistent with the CoA and expected specifications, release the material

for laboratory use.

If discrepancies are found, quarantine the material and contact the supplier's technical

service department immediately.

Safe Handling and Storage
Adherence to safety protocols is non-negotiable. Always consult the material-specific Safety

Data Sheet (SDS) provided by the supplier.

Ethyl 3-ethoxypropionate (EEP): This is a flammable liquid and vapor.[19] It must be kept

away from heat, sparks, open flames, and other ignition sources.[19] Store in a cool, dry,

well-ventilated area in a tightly closed container.[19] Peroxide formation may occur upon

long-term storage, so containers should be managed accordingly.[19]

3-Ethoxypropionic Acid: While less flammable than its ester (higher flash point), it should

still be handled with care. As an acid, it can be corrosive or irritating, particularly to the eyes.

Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn at all times.

Conclusion
Successfully sourcing 3-Ethoxypropionic acid for research and drug development requires a

clear understanding of the distinct chemical identities and commercial landscapes of the acid

and its ethyl ester. 3-Ethoxypropionic acid (CAS 4324-38-3) is a specialty reagent available

from research chemical suppliers, valuable for its role as a synthetic building block. In contrast,

Ethyl 3-ethoxypropionate (CAS 763-69-9) is a widely available industrial solvent, ideal for use

in formulations or as a reaction medium. By meticulously verifying the CAS number, selecting

the appropriate grade, vetting suppliers, and implementing a robust incoming quality control

protocol, researchers can ensure the integrity of their starting materials and the validity of their

scientific outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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